Cas no 864940-39-6 (methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate)

Methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate is a heterocyclic compound featuring a benzothiazole moiety linked to a thiophene carboxylate ester via an amide bond. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The benzothiazole group enhances aromatic stability and potential bioactivity, while the thiophene carboxylate ester offers versatility for further functionalization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the development of kinase inhibitors or fluorescent probes. The compound's high purity and structural precision ensure reproducibility in research settings, supporting its use in targeted molecular design.

methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate structure

864940-39-6 structure

Product Name:methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate

CAS No:864940-39-6

MF:C₁₄H₁₀N₂O₃S₂

MW:318.370800495148

CID:6016308

PubChem ID:7164069

Update Time:2025-05-20

methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate
- methyl 2-(benzo[d]thiazole-6-carboxamido)thiophene-3-carboxylate
- 3-Thiophenecarboxylic acid, 2-[(6-benzothiazolylcarbonyl)amino]-, methyl ester
- methyl 2-(1,3-benzothiazole-6-carbonylamino)thiophene-3-carboxylate
- AKOS024605298
- 864940-39-6
- F1358-0114
- CCG-351185
- Inchi： 1S/C14H10N2O3S2/c1-19-14(18)9-4-5-20-13(9)16-12(17)8-2-3-10-11(6-8)21-7-15-10/h2-7H,1H3,(H,16,17)
- InChI Key： NTJGQNWVOJCFTM-UHFFFAOYSA-N
- SMILES： C1(NC(C2C=C3SC=NC3=CC=2)=O)SC=CC=1C(OC)=O

Computed Properties

Exact Mass: 318.01328453g/mol
Monoisotopic Mass: 318.01328453g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 125Å²

methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1358-0114-2μmol	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1358-0114-5μmol	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1358-0114-10μmol	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1358-0114-20μmol	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1358-0114-1mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1358-0114-2mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1358-0114-3mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1358-0114-4mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1358-0114-5mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1358-0114-10mg	methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate	864940-39-6	90%+	10mg	$79.0	2023-05-17

methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate Related Literature

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Additional information on methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate

Methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate: A Comprehensive Overview

Methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate, identified by the CAS number 864940-39-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a benzothiazole moiety, making it a versatile building block for various applications. Recent studies have highlighted its potential in areas such as optoelectronics, drug delivery systems, and advanced materials.

The synthesis of methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. Researchers have optimized this process to enhance yield and purity, leveraging modern catalytic techniques and green chemistry principles. The incorporation of the thiophene ring is achieved through a carefully controlled coupling reaction, ensuring the stability and functionality of the final product.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Studies using density functional theory (DFT) have revealed that the conjugated system formed by the thiophene and benzothiazole groups significantly influences its optical and electronic characteristics. These findings are particularly relevant for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices, where such properties are critical for performance.

In terms of biological applications, methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate has shown promise as a potential drug delivery agent. Its ability to form stable complexes with metal ions makes it an attractive candidate for targeted drug delivery systems. Recent experiments have demonstrated its efficacy in delivering anticancer drugs with minimal toxicity to healthy cells, marking a significant step forward in therapeutic research.

The environmental impact of synthesizing this compound has also been a focus of recent studies. Researchers have developed eco-friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the importance of green chemistry in modern compound development.

In conclusion, methyl 2-(1,3-benzothiazole-6-amido)thiophene-3-carboxylate stands as a testament to the innovative potential of organic chemistry. With ongoing research exploring its applications across diverse fields, this compound continues to be a focal point for scientific advancement.